Cas no 403793-28-2 (1-Bromo-4-(butane-1-sulfonyl)benzene)

• Product Name: 1-Bromo-4-(butane-1-sulfonyl)benzene
• CAS No: 403793-28-2
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• MDL: MFCD01124707
• CID: 1025031
• PubChem ID: 21612705
• Update Time: 2025-11-06

1-Bromo-4-(butane-1-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(butylsulfonyl)benzene
• 1-bromo-4-butylsulfonylbenzene
• DTXSID30616335
• CS-0209484
• BS-28390
• DB-201700
• 403793-28-2
• 1-Bromo-4-(butane-1-sulfonyl)benzene
• MFCD01124707
• AKOS015888460
• SCHEMBL5104880

• MDL： MFCD01124707
• Inchi： 1S/C10H13BrO2S/c1-2-3-8-14(12,13)10-6-4-9(11)5-7-10/h4-7H,2-3,8H2,1H3
• InChI Key： JFOOLODLNJPCDW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCCC)(=O)=O

Computed Properties

• Exact Mass: 275.98200
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.10370

Additional information on 1-Bromo-4-(butane-1-sulfonyl)benzene

Comprehensive Overview of 1-Bromo-4-(butane-1-sulfonyl)benzene (CAS No. 403793-28-2)

1-Bromo-4-(butane-1-sulfonyl)benzene, with the CAS number 403793-28-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique sulfonyl and bromo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C10H13BrO2S, combines aromatic and aliphatic components, making it a valuable building block for complex molecular architectures.

In recent years, the demand for sulfonyl-containing compounds like 1-Bromo-4-(butane-1-sulfonyl)benzene has surged due to their applications in drug discovery and functional materials. Researchers are particularly interested in its potential as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound's butane sulfonyl group enhances its solubility and reactivity, which is critical for optimizing synthetic pathways in green chemistry initiatives.

One of the most frequently asked questions about CAS 403793-28-2 revolves around its synthetic utility. For instance, how does the bromine substituent influence cross-coupling reactions? The answer lies in its ability to participate in palladium-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in constructing carbon-carbon and carbon-heteroatom bonds. This property aligns with the growing trend of transition-metal-catalyzed transformations in modern organic synthesis.

Another hot topic is the compound's role in high-performance materials. With the rise of organic electronics, 1-Bromo-4-(butane-1-sulfonyl)benzene has been explored as a monomer for conductive polymers and liquid crystals. Its sulfonyl moiety contributes to electron-withdrawing effects, which can tune the optical and electronic properties of resulting materials—a key focus area for researchers developing next-generation OLEDs and solar cells.

From an industrial perspective, scalability and purity are critical concerns. The compound's CAS registry number 403793-28-2 ensures traceability and quality control, which is essential for manufacturers adhering to Good Manufacturing Practices (GMP). Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its structural integrity, addressing another common query about quality assurance in fine chemical production.

Environmental and regulatory aspects also play a role in discussions about 1-Bromo-4-(butane-1-sulfonyl)benzene. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicological profile are under study, reflecting the broader industry shift toward sustainable chemistry.

In summary, 1-Bromo-4-(butane-1-sulfonyl)benzene (CAS 403793-28-2) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—highlight its relevance in addressing contemporary scientific challenges. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in the toolkit of chemists worldwide.